(4-methoxyphenyl)methyl N-[(E)-2-(furan-2-yl)ethenyl]carbamate

• IUPAC Name: (4-methoxyphenyl)methyl N-[(E)-2-(furan-2-yl)ethenyl]carbamate
• InChI: InChI=1S/C15H15NO4/c1-18-13-6-4-12(5-7-13)11-20-15(17)16-9-8-14-3-2-10-19-14/h2-10H,11H2,1H3,(H,16,17)/b9-8+
• InChI Key: WPARMSIFOXACQZ-CMDGGOBGSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COC(=O)NC=CC2=CC=CO2
• Isomeric SMILES: COC1=CC=C(C=C1)COC(=O)N/C=C/C2=CC=CO2
• Molecular Formula: C15H15NO4
• Molecular Weight: 273.28 g/mol
• CAS No.: 338399-75-0

Description

(4-methoxyphenyl)methyl N-[(E)-2-(furan-2-yl)ethenyl]carbamate, also known as MFC, is a synthetic compound that has gained interest in the scientific research community due to its potential therapeutic applications. MFC belongs to the class of carbamate compounds and has a molecular weight of 289.3 g/mol.

Scientific Research Applications

Anti-Pneumocystis carinii Activity

One of the notable applications of (4-methoxyphenyl)methyl N-[(E)-2-(furan-2-yl)ethenyl]carbamate is in the development of prodrugs targeting Pneumocystis carinii pneumonia (PCP). Studies have demonstrated that certain carbamate analogues of 2,5-bis(4-amidinophenyl)furan, including the 4-methoxyphenyl carbamate, show promising anti-PCP activity. These compounds were found to be more effective than their parent drug in oral administration and displayed reduced acute toxicity, highlighting their potential in treating PCP (Rahmathullah et al., 1999).

Synthesis and Reactivity

In another aspect, the directed lithiation of derivatives including tert-butyl [2-(4-methoxyphenyl)ethyl]carbamate has been explored. These compounds undergo lithiation at specific positions, leading to high yields of substituted products. Such studies are crucial in understanding the reactivity and potential applications of these compounds in various chemical syntheses (Smith et al., 2013).

Biological Activity in Antimitotic Agents

The compound has been studied in the context of its biological activity, particularly in antimitotic agents. Chiral isomers of related carbamate compounds have shown activity in biological systems, indicating the potential of this compound in similar applications (Temple & Rener, 1992).

Inhibition of Adipogenic Differentiation

A study on novel Danshen methoxybenzo[b]furan derivatives, including compounds related to this compound, found that these derivatives can inhibit adipocyte differentiation and the induction of adipokines in adipocytes. This suggests potential applications in addressing obesity-associated inflammatory and metabolic diseases (Sung et al., 2010).